3-(Bromomethyl)-2,4-difluoro-1,1'-biphenyl

• CAS RN: 76350-73-7
• Molecular Formula: C13H9BrF2
• Molecular Weight: 283.11 g/mol
• IUPAC Name: 2-(bromomethyl)-1,3-difluoro-4-phenylbenzene
• InChI: InChI=1S/C13H9BrF2/c14-8-11-12(15)7-6-10(13(11)16)9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key: WEAUVDQUPGJTSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=C(C=C2)F)CBr)F

Description

3-(Bromomethyl)-2,4-difluoro-1,1'-biphenyl is a useful research compound. Its molecular formula is C13H9BrF2 and its molecular weight is 283.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of 2,4-difluoro-3-methyl[1,1'-biphenyl] (2.2 g, 0.011 mole) and N-bromosuccinimide (1.9 g, 0.011 mole) in 100 ml of carbon tetrachloride was irradiated with a 250 watt brooder lamp for 4 hours. The reaction mixture was allowed to reflux from the heat of the lamp. The reaction mixture was then filtered, and the filter cake was washed with three portions of carbon tetrachloride. The washes and filtrate were combined and evaporated under reduced pressure to give 3-bromomethyl-2,4-difluoro[1,1'-biphenyl] (3.5 g) as an oil whose nmr spectrum was consistent with that expected for the named compound.